4-(4-Biphenylylcarbonylamino)benzoic acid

• Molecular Formula: C20H15NO3
• Molecular Weight: 317.3 g/mol
• IUPAC Name: 4-[(4-phenylbenzoyl)amino]benzoic acid
• InChI: InChI=1S/C20H15NO3/c22-19(21-18-12-10-17(11-13-18)20(23)24)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13H,(H,21,22)(H,23,24)
• InChI Key: UILPNUDHADCSRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)O

Description

4-(4-Biphenylylcarbonylamino)benzoic acid is a useful research compound. Its molecular formula is C20H15NO3 and its molecular weight is 317.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1N Aqueous sodium hydroxide solution (8 ml) was added to a mixed solution of methyl 4-(4-biphenylylcarbonylamino)benzoate (1.998 g) in THF (60 ml) and methanol (20 ml), which was stirred at room temperature for 18 hours. 1N Hydrochloric acid (10 ml) was added to the reaction mixture, and extraction was conducted using ethyl acetate. The organic layer was washed with water and saturated aqueous sodium chloride solution, dried, and then concentrated. The resulting crude crystals were washed with diethyl ether to give the titled compound (1.760 g).

Synthesis routes and methods III

Procedure details

To a solution of methyl 4-(4-biphenylylcarbonylamino)benzoate (1.998 g) in THF (60 ml)/methanol (20 ml) was added 1N aqueous sodium hydroxide (8 ml) and stirring was continued at room temperature for 18 hr. The reaction mixture was diluted with 1 N hydrochloric acid (10 ml) and extracted with ethyl acetate. The organic layer was washed with water and saturated aqueous sodium chloride sequentially, dried, and concentrated. The resulting crude crystals were washed with diethyl ether to obtain the titled compound (1.760 g).